N-(5-chloro-2-methylphenyl)-2-((3-(4-ethoxyphenyl)-6-methyl-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide

Specification

• CAS No.: 1113110-25-0
• Molecular Formula: C23H21ClN4O3S3
• Molecular Weight: 533.08
• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[[3-(4-ethoxyphenyl)-6-methyl-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C23H21ClN4O3S3/c1-4-31-16-9-7-15(8-10-16)28-20-19(34-23(28)32)21(30)27(3)22(26-20)33-12-18(29)25-17-11-14(24)6-5-13(17)2/h5-11H,4,12H2,1-3H3,(H,25,29)
• Standard InChI Key: ACBXMEFNAXMMJC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=O)N(C(=N3)SCC(=O)NC4=C(C=CC(=C4)Cl)C)C)SC2=S

Introduction

N-(5-chloro-2-methylphenyl)-2-((3-(4-ethoxyphenyl)-6-methyl-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamide is a complex organic compound with potential applications in medicinal chemistry. This compound belongs to the class of acetamides and features a thiazolopyrimidine moiety, which is a heterocyclic structure known for its diverse biological activities.

Synthesis

The synthesis of such complex organic compounds typically involves multi-step reactions. These may include condensation reactions, cyclization, and substitution reactions. The choice of solvents, catalysts, and reaction conditions (e.g., temperature, pressure) is crucial for achieving high yields and purity.

Pharmacological Implications

Compounds with similar structures often exhibit biological activities such as enzyme inhibition or receptor binding. For instance, thiazolopyrimidine derivatives have been explored for their potential as kinase inhibitors or antimicrobial agents.

Therapeutic Applications

While specific data on this compound is not available, related compounds have shown promise in areas such as oncology, neurology, or infectious diseases. Further research would be needed to determine its exact therapeutic potential.

Spectroscopic Analysis

Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the structure and purity of synthesized compounds. These methods provide detailed information about molecular structure and composition.

Chromatographic Techniques

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used to separate and quantify the compound in mixtures, ensuring its purity and stability.